[4-(Methylsulfonyl)morpholin-2-yl]methylamine hydrochloride

Specification

• CAS No.: 1185301-94-3
• Molecular Formula: C6H15ClN2O3S
• Molecular Weight: 230.71 g/mol
• IUPAC Name: (4-methylsulfonylmorpholin-2-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C6H14N2O3S.ClH/c1-12(9,10)8-2-3-11-6(4-7)5-8;/h6H,2-5,7H2,1H3;1H
• Standard InChI Key: BUNDFUFGYVOJEV-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCOC(C1)CN.Cl
• Canonical SMILES: CS(=O)(=O)N1CCOC(C1)CN.Cl

Introduction

[4-(Methylsulfonyl)morpholin-2-yl]methylamine hydrochloride is a synthetic organic compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a morpholine ring substituted with a methylsulfonyl group and an amine moiety, stabilized as a hydrochloride salt. This compound is identified by PubChem CID 46736964 and has a molecular weight of 230.71 g/mol.

Structural Characteristics

The molecular formula of [4-(Methylsulfonyl)morpholin-2-yl]methylamine hydrochloride is $C_5H_{13}ClN_2O_3S$. The structure features:

• A morpholine backbone, which is a six-membered heterocyclic ring containing both oxygen and nitrogen.

• A methylsulfonyl functional group attached to the morpholine ring.

• A primary amine group ($-NH_2$) linked via a methylene bridge.

• Stabilization as a hydrochloride salt, enhancing solubility in aqueous environments.

Synthesis

While specific synthetic routes for this compound were not detailed in the provided data, related compounds often involve:

• Morpholine Functionalization: Introduction of the methylsulfonyl group via sulfonation reactions.

• Amine Substitution: Incorporation of the amine moiety through alkylation or reductive amination.

• Salt Formation: Conversion to the hydrochloride form through reaction with hydrochloric acid to improve stability and solubility.

Biological Significance

The compound's structural features, particularly the morpholine ring and methylsulfonyl group, are common in drug discovery due to their pharmacophoric potential:

• Morpholine Ring: Frequently found in bioactive molecules due to its hydrophilic nature and ability to form hydrogen bonds.

• Methylsulfonyl Group: Enhances metabolic stability and contributes to binding interactions with biological targets.

Similar compounds have been explored for roles in enzyme inhibition, receptor modulation, and as intermediates in drug synthesis.

Potential Applications

• Pharmaceutical Research:

  • Precursor for synthesizing bioactive molecules.

  • Potential use in developing inhibitors or receptor modulators.

• Medicinal Chemistry:

  • Investigation of structure-activity relationships (SAR).

  • Optimization of pharmacokinetic properties.

• Chemical Biology:

  • Probe design for studying biological pathways.

Limitations and Challenges

While promising, challenges include:

• Lack of detailed SAR data specific to this compound.

• Limited experimental validation of its biological activity.

• Need for further studies on toxicity and pharmacokinetics.